Cas no 87597-14-6 (L-Serinamide, N-acetyl-L-seryl-L-seryl-L-seryl-L-seryl-L-seryl-N-methyl-)

• Product Name: L-Serinamide, N-acetyl-L-seryl-L-seryl-L-seryl-L-seryl-L-seryl-N-methyl-
• CAS No: 87597-14-6
• MF: C₂₁H₃₇N₇O₁₃
• MW: 595.557585477829
• CID: 654766
• PubChem ID: 71412545
• Update Time: 2025-04-19

L-Serinamide, N-acetyl-L-seryl-L-seryl-L-seryl-L-seryl-L-seryl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Serinamide, N-acetyl-L-seryl-L-seryl-L-seryl-L-seryl-L-seryl-N-methyl-
• N-Acetyl-L-seryl-L-seryl-L-seryl-L-seryl-L-seryl-N-methyl-L-serinamide
• 87597-14-6
• DTXSID30832093

• Inchi： 1S/C21H37N7O13/c1-9(35)23-11(4-30)17(37)25-13(6-32)19(39)27-15(8-34)21(41)28-14(7-33)20(40)26-12(5-31)18(38)24-10(3-29)16(36)22-2/h10-15,29-34H,3-8H2,1-2H3,(H,22,36)(H,23,35)(H,24,38)(H,25,37)(H,26,40)(H,27,39)(H,28,41)/t10-,11-,12-,13-,14-,15-/m0/s1
• InChI Key： JEGRBMCRZOMEQL-LZXPERKUSA-N
• SMILES： OC[C@@H](C(N[C@@H](CO)C(N[C@H](C(NC)=O)CO)=O)=O)NC([C@H](CO)NC([C@H](CO)NC([C@H](CO)NC(C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 595.24493426g/mol
• Monoisotopic Mass: 595.24493426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 18
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.3
• Topological Polar Surface Area: 325Ų